4-tert-Butylpyridine 1-oxide
Overview
Description
4-tert-Butylpyridine 1-oxide, also known as 4-TERT-BUTYLPYRIDINE-N-OXIDE, is a chemical compound with the linear formula C9H13NO . It is provided to early discovery researchers as part of a collection of rare and unique chemicals . It is used as a specific additive of redox electrolyte in dye-sensitized solar cells .
Synthesis Analysis
The synthesis of 4-tert-Butylpyridine 1-oxide involves dissolving 4-tert-butylpyridine in acetic acid and adding hydrogen peroxide. The solution is stirred at 90°C overnight. The reaction mixture is then cooled to room temperature and concentrated. The residue is poured onto a saturated Na2CO3 solution and extracted with dichloromethane. The organic layers are combined, dried over sodium sulfate, filtered, and concentrated to afford 4-tert-butylpyridine N-oxide .Molecular Structure Analysis
The molecular structure of 4-tert-Butylpyridine 1-oxide contains a total of 24 bonds, including 11 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 double bond, 6 aromatic bonds, 1 six-membered ring, and 1 Pyridine .Physical And Chemical Properties Analysis
4-tert-Butylpyridine 1-oxide is a solid at 20°C . It has a molecular weight of 151.21 .Scientific Research Applications
Perovskite Solar Cells (PSCs) Enhancement
4-tert-butylpyridine (TBP) plays a crucial role in perovskite solar cells (PSCs). It serves as an additive in the hole transport layer, contributing to the overall efficiency of PSCs. However, TBP can induce perovskite decomposition and de-doping effects in spiro-OMeTAD (a common hole transport material), which poses stability challenges . Researchers have addressed this issue by employing halogen bonds provided by 1,4-diiodotetrafluorobenzene (1,4-DITFB) to bond with TBP. This strategy prevents perovskite decomposition and eliminates the de-doping effect, resulting in significantly enhanced stability and improved power conversion efficiency (PCE) of up to 23.03% .
Dye-Sensitized Solar Cells (DSSCs)
TBP finds application as a specific additive in the redox electrolyte of dye-sensitized solar cells (DSSCs). Its presence enhances the performance of these cells by improving charge transport and overall efficiency .
Hole Transport Layer Materials (HTL)
In addition to PSCs, TBP is widely used as an additive in the hole transport layer materials of polymer photovoltaics and perovskite solar cells. Its incorporation helps optimize charge transport properties and stability .
Catalysis and Ligand Exchange Reactions
TBP can act as a ligand in coordination chemistry. Its steric hindrance and electron-donating properties make it useful in catalytic reactions and ligand exchange processes.
These applications highlight the versatility of 4-tert-butylpyridine 1-oxide across different scientific domains. Researchers continue to explore its potential in novel areas, making it an intriguing compound for further investigation . If you’d like more details on any specific application, feel free to ask!
Safety and Hazards
Future Directions
4-tert-Butylpyridine 1-oxide is an ideal candidate for perovskite solar cells research. It is used as an additive in electrolytes of DSSCs and in HTL materials of PSCs . The flexible and facile use of 4-tert-Butylpyridine 1-oxide can improve the crystallinity of perovskite, which can enhance the efficiency of perovskite solar cells .
Mechanism of Action
- Role : TBP enhances the conductivity and hole mobility of the hole transport material (often spiro-OMeTAD), which is essential for efficient charge extraction and transport within the solar cell structure .
- TBP improves the crystallinity of the perovskite layer. When added during the perovskite film formation (either in two-step or one-step routes), it enhances the overall quality of the perovskite crystal structure. This improved crystallinity contributes to better charge transport and reduced recombination losses .
Target of Action
Mode of Action
Action Environment
properties
IUPAC Name |
4-tert-butyl-1-oxidopyridin-1-ium | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO/c1-9(2,3)8-4-6-10(11)7-5-8/h4-7H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMFQXPIZAKBRCG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=[N+](C=C1)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-tert-Butylpyridine 1-oxide | |
CAS RN |
23569-17-7 | |
Record name | 4-(tert-Butyl)pyridine 1-Oxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the main chemical reaction described in the research paper involving 4-tert-butylpyridine 1-oxide?
A1: The research paper [] investigates the deoxygenative substitution reactions of 4-tert-butylpyridine 1-oxide with tert-butyl and 1-adamantyl mercaptan. These reactions lead to the formation of tetrahydropyridines and furans.
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